N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,5-dinitrobenzohydrazide

• IUPAC Name: N-[(E)-1-(2,5-dihydroxyphenyl)ethylideneamino]-3,5-dinitrobenzamide
• InChI: InChI=1S/C15H12N4O7/c1-8(13-7-12(20)2-3-14(13)21)16-17-15(22)9-4-10(18(23)24)6-11(5-9)19(25)26/h2-7,20-21H,1H3,(H,17,22)/b16-8+
• InChI Key: XOELQEMWSVXEKQ-LZYBPNLTSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])C2=C(C=CC(=C2)O)O
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])/C2=C(C=CC(=C2)O)O
• Molecular Formula: C15H12N4O7
• Molecular Weight: 360.28 g/mol

Description

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-3,5-dinitrobenzohydrazide, commonly known as DNPH, is a chemical compound that has been used in scientific research for several decades. DNPH is a yellow to orange crystalline powder that is highly reactive with carbonyl groups in organic compounds. DNPH has been widely used as a reagent for the detection and quantification of carbonyl compounds in various environmental and biological samples.

Mechanism of Action

DNPH reacts with carbonyl compounds to form stable hydrazones, which can be analyzed using various techniques such as HPLC, GC-MS, and UV-Vis spectroscopy. The reaction between DNPH and carbonyl compounds is highly specific, which allows for the selective detection and quantification of carbonyl compounds in complex samples.
Biochemical and Physiological Effects:
DNPH has no known biochemical or physiological effects on living organisms. However, it is important to note that DNPH is a highly reactive compound and should be handled with care to avoid exposure.

Advantages and Limitations for Lab Experiments

One of the main advantages of DNPH is its high specificity for carbonyl compounds, which allows for the selective detection and quantification of these compounds in complex samples. DNPH is also relatively easy to use and does not require expensive equipment. However, one of the main limitations of DNPH is its low sensitivity for some carbonyl compounds, which can limit its use in certain applications. DNPH is also highly reactive and can react with other compounds in the sample, which can lead to false positives or interference.

Future Directions

There are several future directions for the use of DNPH in scientific research. One potential direction is the development of new methods for the detection and quantification of carbonyl compounds using DNPH. Another potential direction is the use of DNPH in the study of the role of carbonyl compounds in aging and age-related diseases. Additionally, DNPH could be used in the development of new drugs or therapies for diseases that are associated with carbonyl compounds.

Synthesis Methods

DNPH can be synthesized through the reaction of 2,5-dihydroxybenzaldehyde with 3,5-dinitrobenzoyl chloride in the presence of a base such as pyridine. The resulting product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

DNPH has been used in various scientific research applications, including environmental monitoring, food analysis, and medical research. DNPH has been used to detect and quantify carbonyl compounds in air, water, and soil samples, which can be used to assess the impact of pollution on the environment. DNPH has also been used to analyze carbonyl compounds in food samples, which can be used to assess the quality and safety of food products. In medical research, DNPH has been used to study the role of carbonyl compounds in various diseases, including diabetes, Alzheimer's disease, and cancer.